Cas no 51631-50-6 (3-Methyl-2-(4-chlorophenyl)butyryl chloride)

• Product Name: 3-Methyl-2-(4-chlorophenyl)butyryl chloride
• CAS No: 51631-50-6
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• MDL: MFCD03093952
• CID: 56052
• PubChem ID: 4178001
• Update Time: 2025-04-18

3-Methyl-2-(4-chlorophenyl)butyryl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(4-chlorophenyl)butyryl chloride
• 2-(4-Chlorophenyl)-3-methylbutyryl chloride
• 4-Chlorophenyl-α-isopropylacetyl chloride
• 2-(4-Chlorophenyl)-3-methylbutanoyl chloride
• 2-(4-Chlorophenyl)isovaleryl chloride
• isopropyl(4-chlorophenyl)acetyl chloride
• 2-(4-CHLOROPHENYL)-3-METHYLBUTYRYL
• Alpha-Isopropyl-4-Chlorophenyl Acetyl Chloride
• 2-(4-CHLOROPHENYL)-3-METHYLBUTYL CHLORID
• 4-chloro-1-(1-methylethyl)benzeneacetyl chloride
• 2-Isopropyl-4-chlorophenylacetyl Chloride
• 2-(4-chlorophenyl)-isovaleryl chloride
• 2-isopropyl-2-(4-chlorophenyl)-acetic acid chloride
• DTXSID20400326
• BWPYAVCZZUTOBY-UHFFFAOYSA-N
• A23956
• 3-Methyl-2-(4-chlorophenyl)butyrylchloride
• 2-isopropyl-2-p-chlorophenyl acetyl chloride
• AKOS015890780
• BS-22424
• 2-(4-chlorophenyl)-3-methylbutanoylchloride
• D97794
• 2-isopropyl-2-(4-chlorophenyl)acetic acid chloride
• 51631-50-6
• 2-(4-Chlorophenyl)-3-methylbutyryl chloride, 96%
• alpha-isopropyl-4-chlorophenylacetyl chloride
• FT-0640010
• alpha-isoproyl-4-chlorophenyl-acetic acid chloride
• SCHEMBL1780649
• DB-052000

• MDL： MFCD03093952
• Inchi： 1S/C11H12Cl2O/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3
• InChI Key： BWPYAVCZZUTOBY-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)Cl)C(C)C)=O

Computed Properties

• Exact Mass: 230.02700
• Monoisotopic Mass: 230.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: solid
• Density: 1.195
• Melting Point: No data available
• Boiling Point: 124-130 ºC (3 Torr)
• Flash Point: 117 ºC
• Refractive Index: n20/D 1.526(lit.)
• PSA: 17.07000
• LogP: 3.84500
• Solubility: Not available
• Vapor Pressure: No data available

3-Methyl-2-(4-chlorophenyl)butyryl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes